Cas no 1806407-28-2 (2-(Hydroxymethyl)-4-iodophenylhydrazine)

• Product Name: 2-(Hydroxymethyl)-4-iodophenylhydrazine
• CAS No: 1806407-28-2
• MF: C₇H₉IN₂O
• MW: 264.063633680344
• CID: 4934462
• Update Time: 2025-10-25

2-(Hydroxymethyl)-4-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-4-iodophenylhydrazine

• Inchi： 1S/C7H9IN2O/c8-6-1-2-7(10-9)5(3-6)4-11/h1-3,10-11H,4,9H2
• InChI Key： GRINKPCIADOPDR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)CO)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 1.5
• Topological Polar Surface Area: 58.3

Additional information on 2-(Hydroxymethyl)-4-iodophenylhydrazine

Comprehensive Guide to 2-(Hydroxymethyl)-4-iodophenylhydrazine (CAS No. 1806407-28-2): Properties, Applications, and Market Insights

2-(Hydroxymethyl)-4-iodophenylhydrazine (CAS No. 1806407-28-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique hydrazine functional group and iodo-substituted phenyl ring, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 2-(Hydroxymethyl)-4-iodophenylhydrazine combines a hydroxymethyl group with an iodine atom on the aromatic ring, making it particularly valuable for cross-coupling reactions in organic synthesis. This feature aligns with current trends in green chemistry, where scientists seek efficient, atom-economic pathways for complex molecule construction. The compound's CAS number 1806407-28-2 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance.

In pharmaceutical applications, 2-(Hydroxymethyl)-4-iodophenylhydrazine has shown promise as a building block for heterocyclic compounds with potential biological activity. Recent studies explore its use in developing novel antimicrobial agents and enzyme inhibitors, addressing global concerns about antibiotic resistance and metabolic disorders. The iodo-substitution offers strategic advantages for further functionalization through palladium-catalyzed reactions, a hot topic in modern medicinal chemistry.

The compound's physical and chemical properties make it suitable for various research applications. With a molecular weight of 280.06 g/mol, 2-(Hydroxymethyl)-4-iodophenylhydrazine typically appears as a light-sensitive solid that requires proper storage conditions. Its solubility profile—moderate in polar organic solvents but limited in water—guides experimental design in laboratory settings. These characteristics are frequently searched by chemists optimizing reaction conditions for high-throughput screening or combinatorial chemistry approaches.

Market analysis reveals growing demand for specialty chemicals like 2-(Hydroxymethyl)-4-iodophenylhydrazine, particularly in the contract research organization (CRO) sector. Pharmaceutical companies increasingly outsource early-stage drug development, creating opportunities for suppliers of high-purity intermediates. The compound's CAS 1806407-28-2 appears in numerous patent applications, indicating its relevance to intellectual property development in life sciences.

Quality control standards for 2-(Hydroxymethyl)-4-iodophenylhydrazine emphasize HPLC purity and structural verification through techniques like NMR spectroscopy and mass spectrometry. These analytical parameters are crucial for researchers comparing suppliers or validating synthetic protocols. Current good manufacturing practice (cGMP) considerations may apply when the compound is used in pharmaceutical development pipelines, reflecting industry's focus on regulatory compliance.

Environmental and safety aspects of 2-(Hydroxymethyl)-4-iodophenylhydrazine handling follow standard laboratory protocols for hydrazine derivatives. Proper ventilation, personal protective equipment (PPE), and waste disposal procedures align with institutional chemical hygiene plans. These operational details represent common search queries among laboratory technicians and safety officers implementing risk assessment protocols.

Future research directions for CAS 1806407-28-2 may explore its potential in catalysis and material science applications. The compound's dual functionality could enable novel polymer modifications or surface coatings with specialized properties. Such developments would intersect with growing interest in smart materials and functional surfaces across multiple industries.

For researchers sourcing 2-(Hydroxymethyl)-4-iodophenylhydrazine, considerations include batch-to-batch consistency, supplier reliability, and technical support availability. These factors become particularly important when scaling up synthetic procedures or transferring methodologies between laboratories. The compound's specialized nature often places it in the custom synthesis category, with lead times and pricing structures that reflect its niche market position.

In conclusion, 2-(Hydroxymethyl)-4-iodophenylhydrazine (CAS No. 1806407-28-2) represents an important chemical intermediate with diverse applications in modern research. Its unique structural features and synthetic versatility position it as a valuable tool for scientists addressing challenges in drug discovery, materials development, and methodological innovation. As the chemical industry continues evolving toward more sophisticated molecular architectures, compounds like this will likely see expanded utilization across multiple scientific disciplines.